3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine

• Molecular Formula: C10H8N4O2S
• Molecular Weight: 248.26 g/mol
• IUPAC Name: 2-(5-nitropyridin-2-yl)sulfanylpyridin-3-amine
• InChI: InChI=1S/C10H8N4O2S/c11-8-2-1-5-12-10(8)17-9-4-3-7(6-13-9)14(15)16/h1-6H,11H2
• InChI Key: JVOKFXMOTGUTFQ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)SC2=NC=C(C=C2)[N+](=O)[O-])N

Description

3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a potent inhibitor of protein kinase CK2, which plays a crucial role in cell growth, proliferation, and survival. The synthesis method of this compound is complex and requires specialized equipment and expertise.

Mechanism of Action

The mechanism of action of 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine involves the inhibition of protein kinase CK2, which is a serine/threonine kinase that plays a crucial role in cell growth, proliferation, and survival. CK2 is overexpressed in many types of cancer and is involved in the regulation of multiple signaling pathways, including the PI3K/Akt/mTOR pathway. Inhibition of CK2 activity by 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine has been shown to induce apoptosis and inhibit tumor growth in preclinical studies.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine are primarily related to its inhibition of protein kinase CK2. Inhibition of CK2 activity by the compound has been shown to induce apoptosis and inhibit tumor growth in preclinical studies. The compound has also been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine has been shown to have antiviral activity against several viruses, including HIV-1 and dengue virus.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine in lab experiments include its potent inhibition of protein kinase CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. The compound has also been shown to have potential therapeutic applications in cancer and neurodegenerative diseases. However, the synthesis of the compound is complex and requires specialized equipment and expertise, which may limit its availability and use in some labs. Additionally, the compound has not been extensively studied in clinical trials, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine. One direction is to further elucidate the mechanism of action of the compound and its effects on various signaling pathways and cellular processes. Another direction is to investigate the potential therapeutic applications of the compound in other diseases, such as viral infections and autoimmune disorders. Additionally, the development of more efficient and cost-effective synthesis methods for the compound could increase its availability for research and potential clinical use.

Synthesis Methods

The synthesis of 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine involves multiple steps and requires specialized equipment and expertise. The first step involves the synthesis of 5-nitropyridin-2-thiol, which is then reacted with 3-amino-2-chloropyridine in the presence of a base to form the desired compound. The final product is then purified using column chromatography. The purity and yield of the compound can be improved by optimizing the reaction conditions and purification methods.

Scientific Research Applications

3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. The compound has been shown to inhibit the activity of protein kinase CK2, which is overexpressed in many types of cancer and is involved in the regulation of cell growth and survival. Inhibition of CK2 activity by 3-Amino-2-({5-nitropyridin-2-yl}thio)pyridine has been shown to induce apoptosis and inhibit tumor growth in preclinical studies.